Cas no 742676-49-9 ((3S)-3-Amino-4-methylpentanamide)

• Product Name: (3S)-3-Amino-4-methylpentanamide
• CAS No: 742676-49-9
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 5712233
• PubChem ID: 54326245
• Update Time: 2025-08-01

(3S)-3-Amino-4-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 3-amino-4-methyl-, (3S)-
• (3S)-3-amino-4-methylpentanamide
• EN300-1287212
• AKOS026733695
• 742676-49-9
• SCHEMBL14889586
• (3S)-3-Amino-4-methylpentanamide

• Inchi： 1S/C6H14N2O/c1-4(2)5(7)3-6(8)9/h4-5H,3,7H2,1-2H3,(H2,8,9)/t5-/m0/s1
• InChI Key： SVDDNCKPGUGLAG-YFKPBYRVSA-N
• SMILES： O=C(C[C@@H](C(C)C)N)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 277.1±23.0 °C(Predicted)
• pka: 16.33±0.40(Predicted)

Additional information on (3S)-3-Amino-4-methylpentanamide

Introduction to (3S)-3-Amino-4-Methylpentanamide (CAS No. 742676-49-9)

Introduction

(3S)-3-Amino-4-Methylpentanamide, with the CAS registry number 742676-49-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development. The amino group and amide group present in its structure are key features that influence its chemical reactivity and biological activity. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intense research.

Chemical Structure and Properties

The molecular formula of (3S)-3-Amino-4-Methylpentanamide is C6H13NO, with a molecular weight of 115.18 g/mol. Its structure consists of a pentanamide backbone with an amino group at the third carbon and a methyl group at the fourth carbon. The (S)-configuration at the third carbon is critical for its stereochemical properties, which play a significant role in its interactions with biological systems. The compound is known for its stability under standard conditions, making it suitable for various synthetic and analytical techniques.

Synthesis and Characterization

The synthesis of (3S)-3-Amino-4-Methylpentanamide involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. Techniques such as enantioselective catalysis and stereocontrolled reactions have been employed to achieve the desired stereochemistry. The compound has been characterized using advanced spectroscopic methods, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed insights into its molecular structure.

Pharmacological Applications

(3S)-3-Amino-4-Methylpentanamide has shown promising activity in preclinical studies, particularly in the context of neurodegenerative diseases. Its ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively investigated. Recent research has demonstrated its potential as a lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The compound's bioavailability and metabolism have also been studied, providing valuable information for its further optimization.

Recent Research Findings

In a groundbreaking study published in 2023, researchers reported that (3S)-3-Amino-4-Methylpentanamide exhibits selective inhibition of acetylcholinesterase, an enzyme associated with cognitive decline in Alzheimer's disease. This finding has opened new avenues for its application as a therapeutic agent. Additionally, computational studies have revealed that the compound interacts with specific receptor sites, suggesting potential applications in pain management and inflammation.

Future Directions

The future of (3S)-3-Amino-4-Methylpentanamide lies in further exploration of its pharmacokinetic properties and toxicity profile. Ongoing clinical trials aim to evaluate its safety and efficacy in human subjects. Furthermore, efforts are being made to optimize its chemical structure to enhance potency and reduce off-target effects. Collaborative research between academia and industry is expected to accelerate the translation of this compound into clinical practice.

Conclusion

(3S)-3-Amino-4-Methylpentanamide (CAS No. 742676-49-9) represents a compelling example of how stereochemistry and functional group diversity can be leveraged in drug discovery. With its unique properties and promising pharmacological profile, this compound holds great potential for addressing unmet medical needs. Continued research will undoubtedly unlock new insights into its mechanisms of action and therapeutic applications.